methyl 5-hydroxy-4-oxo-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]-1H-pyrimidine-6-carboxylate

• IUPAC Name: methyl 5-hydroxy-4-oxo-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]-1H-pyrimidine-6-carboxylate
• InChI: InChI=1S/C17H19N3O6/c1-17(2,20-16(24)26-9-10-7-5-4-6-8-10)15-18-11(14(23)25-3)12(21)13(22)19-15/h4-8,21H,9H2,1-3H3,(H,20,24)(H,18,19,22)
• InChI Key: NIVUTAZNLHLBAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC(=O)C(=C(N1)C(=O)OC)O)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H19N3O6
• Molecular Weight: 361.3 g/mol

Description

It is primarily recognized as an intermediate in the preparation of HIV-integrase inhibitors .

Preparation Methods

The synthesis of methyl 5-hydroxy-4-oxo-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]-1H-pyrimidine-6-carboxylate involves several steps. One common synthetic route includes the reaction of 1-methyl-1-[[benzylcarbamoyl]amino]ethyl with 5-hydroxy-6-oxo-4-pyrimidinecarboxylic acid methyl ester under specific conditions . The reaction typically requires a catalyst and is conducted in an organic solvent at elevated temperatures. Industrial production methods may involve optimization of these conditions to enhance yield and purity.

Chemical Reactions Analysis

methyl 5-hydroxy-4-oxo-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]-1H-pyrimidine-6-carboxylate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens or nucleophiles under specific conditions.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

methyl 5-hydroxy-4-oxo-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]-1H-pyrimidine-6-carboxylate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules, particularly HIV-integrase inhibitors.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Its role in the development of HIV-integrase inhibitors makes it significant in medicinal chemistry and drug development.

Industry: It may be used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of methyl 5-hydroxy-4-oxo-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]-1H-pyrimidine-6-carboxylate involves its interaction with specific molecular targets, particularly enzymes involved in the HIV replication process. It inhibits the activity of HIV-integrase, an enzyme crucial for the integration of viral DNA into the host genome . This inhibition disrupts the replication cycle of the virus, thereby exerting its antiviral effects.

Comparison with Similar Compounds

methyl 5-hydroxy-4-oxo-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]-1H-pyrimidine-6-carboxylate can be compared with other similar compounds, such as:

CID 2632: A cephalosporin antibiotic with antibacterial properties.

CID 6540461: Another cephalosporin with similar pharmacological actions.

CID 5362065: A β-lactam antibiotic with a similar mechanism of action.

CID 5479530: Another β-lactam antibiotic used for its antibacterial effects.

These compounds share structural similarities but differ in their specific biological activities and applications.